Cas no 2418727-53-2 (3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate)

• Product Name: 3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate
• CAS No: 2418727-53-2
• MF: C₉H₁₁FN₄O₃S
• MW: 274.272043466568
• CID: 5679627
• PubChem ID: 165776516
• Update Time: 2025-07-23

3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate
• EN300-26630184
• 2418727-53-2
• 3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate

• Inchi： 1S/C9H11FN4O3S/c1-5-7(4-13-14-12)3-8(11)6(2)9(5)17-18(10,15)16/h3H,4,11H2,1-2H3
• InChI Key： GCJZLUTZIVHZPV-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=C(C)C(=CC(CN=[N+]=[N-])=C1C)N)F

Computed Properties

• Exact Mass: 274.05358956g/mol
• Monoisotopic Mass: 274.05358956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate

Introduction to 3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate (CAS No. 2418727-53-2)

3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate, identified by the Chemical Abstracts Service Number (CAS No.) 2418727-53-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both amino and azido functional groups, which make it a versatile intermediate in the synthesis of more complex pharmacological agents. The unique structural features of this compound, including its sulfurofluoridate moiety, contribute to its reactivity and potential applications in drug development.

The synthesis and application of 3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate have been explored in several cutting-edge research studies. Recent advancements in the field of medicinal chemistry have highlighted its role as a key intermediate in the preparation of novel therapeutic agents. The presence of an amino group at the 3-position and an azidomethyl group at the 5-position provides multiple sites for further functionalization, enabling chemists to design molecules with tailored biological activities. This flexibility has made it a valuable tool in the development of new drugs targeting various diseases.

In particular, the sulfurofluoridate group attached to the phenyl ring introduces unique electronic and steric properties that can influence the binding affinity and selectivity of drug candidates. This has led to investigations into its potential use as a scaffold for small-molecule drugs that interact with biological targets such as enzymes and receptors. The ability to modify this compound at multiple positions allows for the creation of libraries of derivatives that can be screened for pharmacological activity.

Recent studies have demonstrated the utility of 3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate in the synthesis of inhibitors for enzymes involved in inflammatory pathways. These pathways are implicated in a wide range of diseases, including cancer, autoimmune disorders, and cardiovascular conditions. By leveraging the reactivity of the azido group, researchers have been able to introduce bioisosteres or other functional groups that enhance the potency and selectivity of potential drug candidates. This approach has shown promise in preclinical models, where early-stage compounds derived from this scaffold have exhibited encouraging biological activity.

The incorporation of fluorine into pharmaceuticals is another area where 3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate plays a significant role. Fluorinated compounds often exhibit improved metabolic stability, better oral bioavailability, and enhanced binding affinity to biological targets. The sulfurofluoridate moiety, in particular, has been shown to enhance these properties while maintaining structural integrity. This has made it an attractive feature for medicinal chemists looking to optimize their drug candidates.

Moreover, the azido group present in this compound can be used for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in drug synthesis to construct complex molecular architectures. These reactions allow for the introduction of aryl or vinyl groups at specific positions within the molecule, further expanding its utility as a building block for novel therapeutics. The versatility of 3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate makes it a valuable asset in synthetic organic chemistry and pharmaceutical research.

Recent advancements in computational chemistry have also contributed to a deeper understanding of how this compound behaves in biological systems. Molecular modeling studies have helped researchers predict how 3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate interacts with target proteins and how modifications to its structure can influence its pharmacological properties. These insights have guided experimental efforts toward the development of more effective drug candidates.

In conclusion,3-Amino-5-(azidomethyl)-2,6-dimethylphenyl sulfurofluoridate (CAS No. 2418727-53-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. The ongoing research into its applications continues to uncover new possibilities for its use in medicinal chemistry and biotechnology.